Cas no 1805152-97-9 (Ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate)

• Product Name: Ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate
• CAS No: 1805152-97-9
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• CID: 4796134
• Update Time: 2025-10-30

Ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate

• Inchi： 1S/C11H10BrNO2S/c1-2-15-11(14)10-7(5-12)3-4-9(16)8(10)6-13/h3-4,16H,2,5H2,1H3
• InChI Key： SFZQYCMNSXGHPN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C#N)C=1C(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate

Ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate (CAS No. 1805152-97-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate, identified by its CAS number 1805152-97-9, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a benzoate backbone with substituents that include a bromomethyl group, a cyano group, and a thiol group, has garnered attention for its utility in the synthesis of various bioactive molecules. The presence of these distinct functional groups makes it a valuable intermediate for the development of novel therapeutic agents.

The benzoate moiety is well-known for its role in medicinal chemistry, often serving as a scaffold for designing drugs with enhanced solubility and bioavailability. In particular, the ester group in ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate allows for further derivatization, enabling chemists to introduce additional functional groups or to modify existing ones. This flexibility is crucial in drug discovery, where precise control over molecular structure is essential for achieving desired pharmacological properties.

The bromomethyl group is another key feature of this compound. It serves as a reactive handle for nucleophilic substitution reactions, allowing for the introduction of various nucleophiles such as amines, alcohols, and thiols. This reactivity has been exploited in the synthesis of complex molecules, including peptidomimetics and heterocyclic compounds. The cyano group, while less reactive than the bromomethyl group, contributes to the overall electronic properties of the molecule and can influence its interactions with biological targets.

The thiol group is particularly noteworthy due to its ability to form disulfide bonds and its redox-active nature. Disulfide bonds are commonly found in proteins and play a crucial role in protein folding and stability. By incorporating a thiol group into a drug molecule, chemists can design compounds that interact with disulfide-containing proteins or enzymes, potentially leading to novel therapeutic strategies.

Recent research has highlighted the utility of ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential as a precursor for inhibitors of kinases and other enzymes involved in cancer metabolism. The ability to modify the benzoate scaffold while retaining the reactive bromomethyl and thiol groups has allowed researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of these inhibitors.

In addition to its applications in oncology research, ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate has shown promise in other therapeutic areas. For example, it has been used in the synthesis of compounds targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The thiol group, in particular, has been explored as a means to interact with copper ions that are implicated in the pathogenesis of these diseases.

The cyano group also plays a role in these applications. In some cases, it has been shown to enhance binding affinity to specific protein targets by participating in hydrogen bonding interactions or by influencing the electronic environment around critical residues. This dual functionality makes ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate a versatile building block for medicinal chemists.

The synthesis of ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate typically involves multi-step organic transformations starting from commercially available benzoic acid derivatives. Key steps include bromination at the 6-position, cyanation at the 2-position, and thiolation at the 3-position. Each step requires careful optimization to ensure high yield and purity.

In conclusion, ethyl 6-bromomethyl-2-cyano-3-mercaptobenzoate (CAS No. 1805152-97-9) is a valuable intermediate in pharmaceutical synthesis due to its unique structural features and reactivity. Its benzoate backbone, combined with functional groups such as bromomethyl, cyano, and thiol groups, provides chemists with numerous opportunities for further derivatization and application in drug discovery. Recent research underscores its importance in developing novel therapeutic agents across various disease areas.